Cas no 1806008-96-7 (Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate
• CAS No: 1806008-96-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884222
• Update Time: 2025-08-04

Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-5(15)2-4-3-13-9(12)6(8(10)11)7(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： RFJRRURIYNUBDB-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=C(C=N1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate (CAS No. 1806008-96-7)

Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate (CAS No. 1806008-96-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluoro and acetate moieties, contribute to its reactivity and versatility in organic transformations. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's pyridine core is a hallmark of its chemical identity, offering a robust scaffold for further modifications. The presence of the nitro group enhances its electrophilic properties, making it a valuable precursor in nucleophilic substitution reactions. Meanwhile, the difluoromethyl group introduces steric and electronic effects that can influence binding affinity in biological systems. These attributes have positioned Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate as a subject of interest in medicinal chemistry and material science, where precision in molecular design is paramount.

In the context of sustainable chemistry, this compound aligns with the industry's shift toward fluorinated building blocks, which are prized for their ability to improve metabolic stability and bioavailability in drug candidates. The fluoro and difluoromethyl groups are particularly relevant in the design of agrochemicals, where they enhance pesticidal activity while minimizing environmental impact. As regulatory pressures mount for greener alternatives, the role of such intermediates in green synthesis pathways cannot be overstated.

From a synthetic perspective, Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Its preparation often involves multi-step protocols, including halogenation, nitration, and esterification, which are topics of frequent inquiry in academic and industrial forums. The compound's CAS No. 1806008-96-7 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance, a concern for many professionals in the field.

The growing interest in nitropyridine derivatives is reflected in the surge of publications and patents referencing this compound. Its applications extend to catalysis and functional material development, where its electron-withdrawing properties are leveraged to tune electronic characteristics. As the scientific community continues to explore structure-activity relationships, Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate remains a focal point for innovation, bridging gaps between theoretical design and practical utility.

In summary, Methyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-acetate (CAS No. 1806008-96-7) embodies the cutting edge of organic synthesis and molecular engineering. Its multifaceted applications, coupled with its relevance to contemporary research trends, underscore its importance in advancing both science and industry. As demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.